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Compound of Interest

Compound Name:
(r)-a-(Fmoc-amino)-3-hydroxy-

benzeneacetic acid

Cat. No.: B8096289

Get Quote

Executive Summary
(R)-alpha-(Fmoc-amino)-3-hydroxy-benzeneacetic acid (CAS: 615553-60-1) is a non-

proteinogenic amino acid derivative used primarily in the synthesis of complex peptides and

peptidomimetics. Structurally, it is the N-Fmoc protected D-isomer of 3-hydroxyphenylglycine

(3-HPG).

Unlike its para-substituted counterpart (4-HPG), which is ubiquitous in

-lactam antibiotics (e.g., Amoxicillin) and glycopeptides (e.g., Vancomycin), the 3-hydroxy
(meta) isomer is a specialized building block. It is critical for:

Medicinal Chemistry: Probing receptor-ligand interactions, particularly as an agonist for

Group I metabotropic glutamate receptors (mGluRs).

Peptide Engineering: Introducing conformational constraints and aromatic stacking

interactions in de novo peptide designs.

Natural Products: It is a constituent of rare peptide antibiotics such as Feglymycin.
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Chemical Structure & Properties[1][2][3][4][5][6]
Structural Analysis
The molecule consists of a phenylglycine backbone with a hydroxyl group at the meta (3-)

position. The

-amino group is protected by the base-labile Fluorenylmethyloxycarbonyl (Fmoc) group,
rendering it suitable for Solid Phase Peptide Synthesis (SPPS).[1]

Stereochemistry: The (R)-configuration corresponds to the D-amino acid nomenclature. This

is crucial for metabolic stability, as D-amino acids resist enzymatic degradation by

endogenous proteases.

Acidity: The phenyl ring directly attached to the

-carbon increases the acidity of the

-proton, making this residue highly prone to racemization under basic conditions.

Physicochemical Data[1][7]
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Property Data

Chemical Name
(R)-

-(Fmoc-amino)-3-hydroxy-benzeneacetic acid

Common Synonyms
Fmoc-D-3-hydroxyphenylglycine; Fmoc-D-3-

HyPhg-OH

CAS Number 615553-60-1

Molecular Formula

C

H

NO

Molecular Weight 389.41 g/mol

Solubility
Soluble in DMF, DMSO, NMP; Moderate in

DCM; Insoluble in Water

pKa (

-COOH)
~1.8 - 2.2 (Estimated)

Appearance White to off-white powder

Structural Visualization
The following diagram illustrates the chemical connectivity and stereochemistry.
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Click to download full resolution via product page

Caption: Structural connectivity of Fmoc-D-3-HyPhg-OH highlighting the racemization-prone

alpha-carbon.

Synthesis & Manufacturing
The synthesis of enantiomerically pure phenylglycines is challenging due to their tendency to

racemize.[2] Two primary routes are employed: Classical Resolution and Enzymatic Synthesis.

Route A: Strecker Synthesis & Resolution (Chemical)
Condensation: 3-Hydroxybenzaldehyde is reacted with ammonia and cyanide (Strecker

reaction) to form racemic 3-hydroxyphenylglycine nitrile, which is hydrolyzed to the racemic

amino acid.

Fmoc Protection: The racemic amine is protected using Fmoc-OSu or Fmoc-Cl.

Chiral Resolution: The racemic Fmoc-amino acid is resolved using chiral resolving agents

(e.g., cinchonidine or phenylethylamine) or via chiral HPLC.

Route B: Hydantoinase Process (Enzymatic)
This is the preferred industrial route for high optical purity (>99% ee).

Hydantoin Formation: 3-Hydroxybenzaldehyde is converted to 5-(3-

hydroxyphenyl)hydantoin.

Enzymatic Resolution:

D-Hydantoinase: Selectively opens the ring of the D-hydantoin to form N-carbamoyl-D-3-

hydroxyphenylglycine.

Spontaneous Racemization: The unreacted L-hydantoin spontaneously racemizes under

the reaction conditions, allowing for a dynamic kinetic resolution (theoretical 100% yield).

Decarbamoylation: D-Carbamoylase (or chemical hydrolysis) converts the intermediate to

free D-3-hydroxyphenylglycine.
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Protection: Final Fmoc protection is performed under controlled pH to prevent racemization.

Enzymatic Dynamic Kinetic Resolution
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Caption: Enzymatic synthesis workflow utilizing dynamic kinetic resolution to ensure high

enantiomeric purity.

Application in Solid Phase Peptide Synthesis
(SPPS)[4][7]
Incorporating Fmoc-D-3-HyPhg-OH into peptides requires modified protocols due to two critical

challenges: Racemization and Side-Chain Acylation.

Critical Challenge: Racemization
Phenylglycine derivatives are notoriously prone to racemization during the coupling step (not

deprotection). The electron-withdrawing phenyl ring acidifies the

-proton, facilitating the formation of an achiral enol/oxazolone intermediate in the presence of
base.

Standard Protocol (High Risk):

Base: DIPEA (Diisopropylethylamine) - Too strong, causes racemization.

Activator: HBTU/HATU - High risk if base is excessive.

Optimized Protocol (Low Risk):

Base: TMP (2,4,6-Trimethylpyridine/Collidine) or DIPEA (limited to 1 eq).

Coupling Reagents: DIC (Diisopropylcarbodiimide) + Oxyma Pure OR COMU.

Temperature: Maintain at 0°C – 25°C. Avoid microwave heating for this specific residue

coupling.

Side-Chain Protection
While the CAS 615553-60-1 refers to the amino acid with a free hydroxyl, using this directly in

SPPS can lead to O-acylation (ester formation on the side chain) during the coupling of the

subsequent amino acid.
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Recommendation: Use Fmoc-D-3-HyPhg(tBu)-OH (tert-butyl protected) if available.

Alternative: If using the free hydroxyl form, use "trityl protection on-resin" or ensure the

hydroxyl is unreactive under the specific coupling conditions employed (e.g., using active

esters without base).

Step-by-Step Coupling Protocol
Resin Preparation: Swell resin in DMF for 30 mins.

Fmoc Deprotection (Previous AA): 20% Piperidine/DMF (2 x 10 min). Note: Standard

deprotection is safe; the risk is in the coupling OF the phenylglycine.

Activation (The Critical Step):

Dissolve Fmoc-D-3-HyPhg-OH (3 eq) and Oxyma Pure (3 eq) in DMF.

Add DIC (3 eq).

Pre-activation: Allow to react for 2-3 minutes at 0°C.

Coupling: Add the mixture to the resin. Shake for 60-120 minutes at room temperature.

Monitoring: Use Chloranil test (sensitive for secondary amines) or Kaiser test.

Washing: Wash extensively with DMF and DCM.

Coupling Step (CRITICAL)

Resin-Peptide-NH2
Activate Fmoc-D-3-HyPhg-OH

(DIC/Oxyma, 0°C)

Coupling Reaction
(No Strong Base) DMF Wash
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Caption: SPPS cycle emphasizing the critical activation parameters required to prevent

racemization of phenylglycine derivatives.

Therapeutic & Research Applications
Neuroscience (mGluR Agonists)
(R)-3-hydroxyphenylglycine is a potent agonist for Group I Metabotropic Glutamate Receptors

(mGluR1 and mGluR5).

Mechanism: It mimics glutamate but the restricted rotation of the phenyl ring locks the

molecule in a bioactive conformation.

Utility: Used in research to study synaptic plasticity, pain signaling, and neurodegenerative

pathways.

Peptide Antibiotics
The 3-hydroxyphenylglycine moiety is found in Feglymycin, a 13-mer peptide antibiotic that

inhibits HIV replication and possesses antibacterial activity.

Role: The residue provides structural rigidity, preventing the peptide from collapsing and

allowing it to maintain an amphipathic helix necessary for membrane interaction or enzyme

inhibition.

Medicinal Chemistry Libraries
Drug discovery programs utilize this building block to scan for:

Pi-Stacking: The aromatic ring can engage in

-

interactions with receptor pockets.

H-Bonding: The meta-hydroxyl group can serve as a specific hydrogen bond donor/acceptor

in a position distinct from Tyrosine (para) or Phenylalanine (none).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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